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Compound of Interest

C-Reactive Protein (CRP) (174-
185)

Cat. No.: B612700

Compound Name:

Technical Support Center: CRP (174-185)
Peptide

Welcome to the technical support center for the C-reactive protein (CRP) fragment 174-185
peptide. This resource provides comprehensive guidance on the proper handling, dissolution,
and use of this peptide to ensure the success of your research experiments.

Frequently Asked Questions (FAQs)

Q1: What is the CRP (174-185) peptide?

Al: The C-reactive protein (CRP) fragment 174-185 is a synthetic peptide with the amino acid
sequence H-lle-Tyr-Leu-Gly-Gly-Pro-Phe-Ser-Pro-Asn-Val-Leu-OH[1]. It is a fragment of the
human CRP, an acute-phase protein produced by the liver in response to inflammation[1]. This
peptide is studied for its role in modulating immune responses[1].

Q2: What are the physical and chemical properties of the CRP (174-185) peptide?

A2: The key properties of the CRP (174-185) peptide are summarized in the table below.
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Property Value

) ) H-lle-Tyr-Leu-Gly-Gly-Pro-Phe-Ser-Pro-Asn-Val-
Amino Acid Sequence

Leu-OH
Molecular Formula Cé2H93N13016[1]
Molecular Weight Approximately 1276.5 g/mol [1]
Theoretical pl 7.0[1]
GRAVY Score 0.79[1]

The Grand Average of Hydropathicity (GRAVY) score of 0.79 indicates that this is a
hydrophobic peptide, which will influence its solubility.

Q3: How should | store the lyophilized CRP (174-185) peptide?

A3: Lyophilized CRP (174-185) peptide should be stored in a freezer at or below -20°C[1]. For
long-term storage, -80°C is recommended to maintain stability. Before opening, allow the vial to
equilibrate to room temperature in a desiccator to prevent moisture condensation, which can
reduce peptide stability.

Q4: What is the impact of the TFA salt counterion on this peptide?

A4: The CRP (174-185) peptide is often supplied as a trifluoroacetate (TFA) salt, which results
from the HPLC purification process. The presence of TFA can enhance the solubility of the
peptide in aqueous solutions[1]. While the residual amounts of TFA do not interfere with most in
vitro assays, for highly sensitive cellular studies, its presence should be noted[1].

Troubleshooting Guide: Solvent Selection and
Dissolution

Issue: The CRP (174-185) peptide will not dissolve in aqueous buffers (e.g., water, PBS).

This is a common issue due to the peptide's hydrophobic nature (GRAVY score of 0.79).
Peptides with a high proportion of non-polar amino acids often have limited solubility in
aqueous solutions[?2].
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Recommended Solutions:

e Use of Organic Solvents: For hydrophobic peptides, it is recommended to first dissolve the
peptide in a small amount of an organic solvent such as dimethyl sulfoxide (DMSO),
dimethylformamide (DMF), or acetonitrile (ACN).

» Stepwise Dilution: After initial dissolution in an organic solvent, the solution should be slowly
added dropwise to the desired aqueous buffer with gentle stirring to reach the final
concentration. This method helps to prevent precipitation of the peptide.

e Sonication: Brief sonication can help to break up aggregates and facilitate the dissolution of
the peptide.

e pH Adjustment: Since the theoretical isoelectric point (pl) of this peptide is 7.0, its solubility in
agueous solutions may be lowest at a neutral pH. Adjusting the pH away from the pl can
increase solubility. However, given its neutral pl, this may have a limited effect.

Issue: The peptide solution is cloudy or contains visible particles.
A cloudy solution indicates that the peptide has not fully dissolved or has aggregated.
Recommended Solutions:

» Review the Dissolution Protocol: Ensure that the appropriate solvent and technique were
used for this hydrophobic peptide.

¢ Increase Organic Solvent Concentration: If the peptide precipitates upon dilution into an
agueous buffer, the proportion of the organic solvent in the final solution may need to be
increased. However, always consider the tolerance of your experimental system to the
organic solvent.

« Filtration: If small particles remain, the solution can be filtered through a 0.22 um filter to
remove them. However, this may also remove some of the aggregated peptide, leading to a
lower effective concentration.

Experimental Protocols
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Protocol 1: Solubility Testing for CRP (174-185) Peptide

It is highly recommended to test the solubility of a small amount of the peptide before
dissolving the entire sample.

Materials:

e Lyophilized CRP (174-185) peptide
 Sterile, distilled water

e Dimethyl sulfoxide (DMSO)

o Phosphate-buffered saline (PBS), pH 7.4
e \Vortex mixer

e Sonicator

Procedure:

Allow the vial of lyophilized peptide to warm to room temperature.

» Weigh out a small amount of the peptide (e.g., 0.1 mg) into a microcentrifuge tube.

e Test 1: Aqueous Buffer: Add a small volume of sterile, distilled water to attempt to reach a
concentration of 1 mg/mL. Vortex gently. Observe for complete dissolution.

e Test 2: Organic Solvent: If the peptide is insoluble in water, use a new aliquot of the peptide.
Add a minimal amount of DMSO (e.g., 10 pL) and gently vortex until the peptide is fully
dissolved.

 Dilution: Slowly add PBS to the DMSO-dissolved peptide in a stepwise manner to reach the
desired final concentration. Observe for any precipitation.

e Record the solvent system that provides a clear, particle-free solution.
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Protocol 2: Preparation of a 1 mM Stock Solution of CRP
(174-185)

Materials:

Lyophilized CRP (174-185) peptide (e.g., 1 mg)

High-purity DMSO

Sterile, aqueous buffer (e.g., PBS, pH 7.4)

Sterile microcentrifuge tubes

Calibrated pipettes
Procedure:

» Calculate the volume of DMSO required to create a concentrated initial stock. For a 1 mg vial
of peptide (MW = 1276.5 g/mol ), to make a 10 mM stock, you would dissolve it in 78.3 pL of
DMSO.

» Allow the peptide vial to equilibrate to room temperature.
e Add the calculated volume of DMSO to the vial.

o Gently vortex or swirl the vial until the peptide is completely dissolved. Brief sonication may
be used if necessary.

o To prepare a 1 mM working stock, dilute the 10 mM stock 1:10 by slowly adding 9 parts of
your desired aqueous buffer to 1 part of the DMSO stock solution. For example, add 10 pL of
the 10 mM stock to 90 pL of PBS.

 Aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles.

o Store the aliquots at -20°C or -80°C. Stock solutions in DMSO are typically stable for up to
one month at -20°C or six months at -80°C[3].
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Visualizations
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Caption: Workflow for selecting an appropriate solvent for the CRP (174-185) peptide.
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Caption: Key factors that determine the solubility of the CRP (174-185) peptide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b612700?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612700?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

